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Compound of Interest

Compound Name:
4-(Hydroxymethyl)oxolane-2,3,4-

triol

Cat. No.: B117897 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This document provides essential

safety and logistical information for the proper disposal of 4-(Hydroxymethyl)oxolane-2,3,4-
triol, a compound also known by its synonym, D-Apiose.

Based on available safety data, 4-(Hydroxymethyl)oxolane-2,3,4-triol is not classified as a

hazardous substance. According to safety information for D-Apiose (CAS 639-97-4), no GHS

classification, hazard statements, or precautionary statements have been assigned, indicating

a low hazard potential. This aligns with data for similar, structurally related compounds like

Erythritol, which is not considered a hazardous waste under Federal regulations (40 CFR 261).

However, it is crucial to remember that the final disposal procedure depends on whether the

material has been mixed with or contaminated by other hazardous chemicals.

Chemical Identification
For clarity and accurate record-keeping, the following table summarizes the key identifiers for

4-(Hydroxymethyl)oxolane-2,3,4-triol.
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Identifier Value

Chemical Name 4-(Hydroxymethyl)oxolane-2,3,4-triol

Synonym D-Apiose

CAS Number 639-97-4

Molecular Formula C₅H₁₀O₅

Disposal Protocol
As a non-hazardous substance, uncontaminated 4-(Hydroxymethyl)oxolane-2,3,4-triol can

typically be disposed of as regular laboratory or chemical waste, in accordance with local,

state, and federal regulations. Always consult your institution's specific waste management

protocols.

Step-by-Step Disposal Guidance:

Assess Contamination: Determine if the 4-(Hydroxymethyl)oxolane-2,3,4-triol waste is

mixed with any hazardous materials (e.g., solvents, heavy metals, toxic reagents).

Uncontaminated Waste: If the material is pure and uncontaminated, it can generally be

collected in a designated non-hazardous chemical waste container.

Contaminated Waste: If the material is contaminated with hazardous substances, it must be

treated as hazardous waste. The disposal protocol will be dictated by the nature of the

contaminants. In this case, follow your institution's guidelines for hazardous waste disposal,

which typically involves segregation, specific labeling, and collection by a certified waste

management provider.

Labeling: Ensure the waste container is clearly and accurately labeled with the chemical

name and a statement indicating it is non-hazardous, unless contaminated.

Consult Safety Officer: If there is any uncertainty regarding the classification or disposal of

the waste, consult your institution's Environmental Health and Safety (EHS) officer.
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The following diagram illustrates the decision-making process for the proper disposal of 4-
(Hydroxymethyl)oxolane-2,3,4-triol.

Start: 4-(Hydroxymethyl)oxolane-2,3,4-triol Waste

Is the waste mixed with or
contaminated by hazardous materials?

Dispose as Non-Hazardous
Chemical Waste

No

Dispose as Hazardous Waste
(follow protocol for contaminants)

Yes

Consult Institutional EHS Guidelines
and Waste Management Provider

End End

Click to download full resolution via product page

Disposal decision workflow for 4-(Hydroxymethyl)oxolane-2,3,4-triol.

To cite this document: BenchChem. [Proper Disposal of 4-(Hydroxymethyl)oxolane-2,3,4-triol
(D-Apiose)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117897#4-hydroxymethyl-oxolane-2-3-4-triol-proper-
disposal-procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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